Cas no 921586-07-4 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide
• CAS No: 921586-07-4
• MF: C₁₉H₁₉N₃O₄S₂
• MW: 417.501861810684
• CID: 5911895
• PubChem ID: 8523324
• Update Time: 2025-06-11

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3-methylbenzene-1-sulfonamide
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-3-methylbenzenesulfonamide
• 921586-07-4
• AKOS024629369
• F2217-0084
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3-methylbenzenesulfonamide
• Benzenesulfonamide, N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-3-methyl-
• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H19N3O4S2/c1-3-27(23,24)19-12-11-18(20-21-19)15-7-9-16(10-8-15)22-28(25,26)17-6-4-5-14(2)13-17/h4-13,22H,3H2,1-2H3
• InChI Key： BENXIMXCDRNPCA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 417.08169844g/mol
• Monoisotopic Mass: 417.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 692.7±65.0 °C(Predicted)
• pka: 6.91±0.10(Predicted)

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide (CAS No. 921586-07-4)

In the realm of specialized chemical compounds, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide (CAS No. 921586-07-4) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This sulfonamide derivative, characterized by its pyridazine and benzene sulfonamide moieties, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring an ethanesulfonyl group, contributes to its reactivity and binding affinity, making it a candidate for further exploration in drug discovery and material science.

The compound's CAS No. 921586-07-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for this identifier alongside terms like "sulfonamide derivatives", "pyridazine-based compounds", and "small molecule inhibitors", reflecting its relevance in targeted therapies and enzyme inhibition studies. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such molecules, as they offer scaffolds for virtual screening and molecular docking simulations.

From a synthetic chemistry perspective, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide exemplifies the convergence of heterocyclic chemistry and sulfonamide functionalization. Its synthesis typically involves multi-step reactions, including cross-coupling and sulfonylation, which are topics of frequent discussion in organic chemistry forums. The compound's solubility and stability under varying pH conditions are also key considerations for formulation scientists, particularly in the context of oral bioavailability and drug delivery systems.

Environmental and green chemistry advocates may inquire about the compound's biodegradability or eco-friendly synthesis routes, aligning with global sustainability goals. Meanwhile, patent analysts scrutinize its inclusion in intellectual property filings, often linking it to kinase inhibitors or anti-inflammatory agents. The interplay between its 3-methylbenzene core and pyridazine ring offers a versatile platform for structural modifications, a feature highly valued in medicinal chemistry.

In analytical settings, techniques like HPLC, NMR, and mass spectrometry are employed to characterize CAS No. 921586-07-4, ensuring purity and batch consistency. Quality control protocols for this compound often reference ICH guidelines, emphasizing its potential use in Good Manufacturing Practice (GMP) environments. As the demand for high-purity reference standards grows, suppliers highlight its availability in milligram to kilogram quantities, catering to both academic and industrial needs.

The rise of precision medicine and personalized therapeutics has spurred investigations into niche compounds like this sulfonamide. Its potential role in modulating enzyme targets or receptor interactions positions it as a subject of ongoing preclinical studies. Collaborative efforts between computational biologists and synthetic chemists continue to unravel its pharmacophore features, often discussed in the context of structure-activity relationships (SAR).

For those exploring chemical libraries or fragment-based drug design, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3-methylbenzene-1-sulfonamide represents a valuable building block. Its molecular weight and logP values are frequently queried in ADMET prediction tools, underscoring its drug-like properties. Furthermore, its compatibility with high-throughput screening platforms makes it a practical choice for lead optimization campaigns.

In summary, CAS No. 921586-07-4 encapsulates the innovation driving modern chemical research. Whether as a tool compound for mechanistic studies or a precursor for advanced materials, its multifaceted applications resonate across disciplines. As scientific inquiries evolve, this compound will likely remain a focal point in discussions bridging chemical synthesis, biological evaluation, and industrial scalability.